Cas no 81104-39-4 (3-hydroxyphenylacetaldehyde)

3-hydroxyphenylacetaldehyde structure
3-hydroxyphenylacetaldehyde structure
Product Name:3-hydroxyphenylacetaldehyde
CAS No:81104-39-4
MF:C8H8O2
MW:136.147922515869
CID:2142393
PubChem ID:14995207
Update Time:2025-04-21

3-hydroxyphenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxyphenylacetaldehyde
    • 2-(3-Hydroxyphenyl)acetaldehyde
    • F91514
    • SCHEMBL350297
    • 3-hydroxylphenylacetaldehyde
    • MHPBVODJMXUTCU-UHFFFAOYSA-N
    • AKOS006316328
    • EL-0713
    • DB-294355
    • 3,4-Hydroxyphenylacetaldehyd
    • Benzeneacetaldehyde, 3-hydroxy-
    • 81104-39-4
    • Inchi: 1S/C8H8O2/c9-5-4-7-2-1-3-8(10)6-7/h1-3,5-6,10H,4H2
    • InChI Key: MHPBVODJMXUTCU-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)CC=O

Computed Properties

  • Exact Mass: 136.052429494g/mol
  • Monoisotopic Mass: 136.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.3Ų

3-hydroxyphenylacetaldehyde Pricemore >>

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